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Compound of Interest

Compound Name: Methyl Pentadecanoate

Cat. No.: B153903

The following guide provides essential safety and logistical information for the proper disposal
of methyl pentadecanoate, ensuring the safety of laboratory personnel and compliance with
environmental regulations. This procedural guidance is intended for researchers, scientists,
and drug development professionals.

Immediate Safety and Handling Precautions

Methyl pentadecanoate is a combustible liquid that can cause serious eye damage.[1][2][3]
Adherence to proper handling procedures is critical to mitigate risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, and eye/face protection.[1]

e Ventilation: Use methyl pentadecanoate only in well-ventilated areas, utilizing local and
general ventilation to minimize exposure.[1]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

[1]

o Spill Response: In case of a spill, immediately contain the material. For minor spills, absorb
the chemical with an inert material like sand, earth, or vermiculite, then collect it into a
suitable, labeled container for disposal.[2] Note that materials soaked with the oil may auto-
oxidize and self-ignite; wet the absorbent material with water to prevent this.[2]
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Quantitative Data and Hazard Information

The following table summarizes key quantitative data and hazard classifications for methyl

pentadecanoate.
Property Value Reference
GHS Hazard Statement H318: Causes serious eye e
damage

GHS Pictogram Corrosion [11[3]
Signal Word Danger [11[3]
Flash Point > 110 °C [4]
Melting Point 18-19 °C [3]
Boiling Point 141-142 °C at 3 mmHg [3]
Density 0.862 g/mL at 25 °C [3]
Storage Class 10: Combustible liquids [3]

Step-by-Step Disposal Protocol

Disposal of methyl pentadecanoate must comply with all local, state, and federal regulations.
[2][5] It is classified as toxic to aquatic organisms and may cause long-term adverse effects in
the aquatic environment.[2] Therefore, it should be treated as hazardous waste. Never pour
methyl pentadecanoate down the drain or dispose of it in regular trash.[6][7]

o Waste Minimization: Before beginning any procedure, plan to minimize the amount of waste
generated. Order only the necessary quantities of chemicals and maintain an accurate
inventory to avoid surplus.[6][8]

e Containerization:

o Collect waste methyl pentadecanoate in a dedicated, leak-proof container that is
chemically compatible with the substance. Plastic containers are often preferred for
chemical waste.[6][8][9]
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o Ensure the container is securely sealed to prevent leaks or spills.[6][9]

Labeling:

o Clearly label the waste container with its contents: "Hazardous Waste - Methyl
Pentadecanoate".[G][9]

o Include appropriate hazard warnings, such as the GHS corrosion pictogram.
Segregation and Storage:

o Store the waste container in a designated satellite accumulation area, which should be at
or near the point of waste generation.[6]

o Do not mix methyl pentadecanoate with other waste streams, especially incompatible
materials like strong oxidizing agents (e.g., nitrates, peroxides).[2][8][9]

o Keep the storage area cool, dry, and well-ventilated.[5][10]
Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to schedule a pickup.[6][9][11]

o Do not transport hazardous waste yourself.[11]
Disposal of Empty Containers:

o A container that held methyl pentadecanoate is not considered empty until all possible
residue has been removed (e.g., less than 2.5 cm of residue remaining).[8]

o For containers that held acutely hazardous waste, triple-rinsing with a suitable solvent is
required. The rinsate from this process must be collected and disposed of as hazardous
waste.[8][11]

o Once properly cleaned and empty, deface or remove all chemical labels from the container
before disposing of it as regular trash.[11]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of methyl pentadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153903#methyl-pentadecanoate-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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